Cas no 1804340-25-7 (Ethyl 3-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 3-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1804340-25-7
• MF: C₁₁H₈F₇NO₃
• MW: 335.174947738647
• CID: 4830975
• Update Time: 2025-10-28

Ethyl 3-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H8F7NO3/c1-2-21-7(20)4-5-3-6(22-11(16,17)18)8(12)9(19-5)10(13,14)15/h3H,2,4H2,1H3
• InChI Key： AKOYZPXSDASHTE-UHFFFAOYSA-N
• SMILES： FC1C(=CC(CC(=O)OCC)=NC=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 385
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate

Ethyl 3-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate (CAS No. 1804340-25-7): A Comprehensive Overview

Ethyl 3-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate, identified by its CAS number 1804340-25-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic ring structure that is widely recognized for its diverse biological activities and pharmacological properties. The presence of multiple fluorine atoms and functional groups such as trifluoromethoxy and trifluoromethyl enhances its chemical reactivity and potential therapeutic applications.

The structural features of Ethyl 3-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate make it a promising candidate for various drug discovery initiatives. The trifluoromethyl group, in particular, is known to improve metabolic stability and binding affinity, while the fluoro substituent can modulate pharmacokinetic profiles. These attributes are crucial in the development of novel therapeutic agents that exhibit enhanced efficacy and reduced side effects.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their unique chemical properties and biological significance. Studies have demonstrated that these compounds can serve as key intermediates in the synthesis of active pharmaceutical ingredients (APIs) with potent antimicrobial, anti-inflammatory, and anticancer effects. For instance, derivatives of trifluoromethylated pyridines have shown promising results in preclinical trials for treating resistant bacterial infections and chronic inflammatory diseases.

The compound's acetate ester moiety also contributes to its versatility in synthetic chemistry. Acetates are frequently employed in medicinal chemistry due to their stability and ease of functionalization. This makes Ethyl 3-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate a valuable building block for constructing more complex molecules with tailored biological activities. Researchers have leveraged this compound to develop novel scaffolds that target specific disease pathways, offering new avenues for therapeutic intervention.

One of the most compelling aspects of Ethyl 3-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate is its potential in modulating enzyme activity. Fluorinated pyridines have been shown to interact with enzymes in unique ways, often leading to improved binding affinity and selectivity. This property is particularly relevant in the development of kinase inhibitors, which are critical in treating cancers and other diseases driven by aberrant enzyme signaling. Recent studies have highlighted the role of trifluoromethylated pyridines in designing next-generation kinase inhibitors with improved pharmacological profiles.

The synthesis of Ethyl 3-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and esterification. The use of fluorinating agents such as Selectfluor® or DAST (diethylaminosulfur trifluoride) is often employed to introduce the trifluoromethyl group efficiently. These synthetic strategies ensure high yields and purity, making the compound suitable for further downstream applications.

In conclusion, Ethyl 3-fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate (CAS No. 1804340-25-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity position it as a valuable tool for drug discovery and development. As research continues to uncover new applications for fluorinated pyridines, compounds like this one are likely to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.